Cas no 1403767-06-5 (N-methyl-N-tetrahydropyran-4-yl-azetidin-3-amine;dihydrochloride)

• Product Name: N-methyl-N-tetrahydropyran-4-yl-azetidin-3-amine;dihydrochloride
• CAS No: 1403767-06-5
• MF: C₉H₂₀Cl₂N₂O
• MW: 243.173900604248
• MDL: MFCD22581555
• CID: 2092519
• PubChem ID: 72207689
• Update Time: 2025-04-21

N-methyl-N-tetrahydropyran-4-yl-azetidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(tetrahydro-2H-pyran-4-yl)azetidin-3-amine dihydrochloride
• N-methyl-N-tetrahydropyran-4-yl-azetidin-3-amine;dihydrochloride
• N-METHYL-N-(OXAN-4-YL)AZETIDIN-3-AMINE DIHYDROCHLORIDE
• 1403767-06-5
• N-Methyl-N-tetrahydropyran-4-yl-azetidin-3-amine dihydrochloride
• PB35300
• N-Methyl-N-(tetrahydro-2H-pyran-4-yl)azetidin-3-aminedihydrochloride
• N-methyl-N-(oxan-4-yl)azetidin-3-amine;dihydrochloride
• AKOS024464214
• CS2400
• MFCD22581555
• CS-0053721
• N-Methyl-N-(oxan-4-yl)azetidin-3-amine 2HCl

• MDL： MFCD22581555
• Inchi： 1S/C9H18N2O.2ClH/c1-11(9-6-10-7-9)8-2-4-12-5-3-8;;/h8-10H,2-7H2,1H3;2*1H
• InChI Key： JGENKTIYTKIJGG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)N(C)C1CNC1

Computed Properties

• Exact Mass: 242.0952687g/mol
• Monoisotopic Mass: 242.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų